JNJ-42153605: A Technical Guide to its Mechanism of Action as a Positive Allosteric Modulator of the mGlu2 Receptor
JNJ-42153605: A Technical Guide to its Mechanism of Action as a Positive Allosteric Modulator of the mGlu2 Receptor
For Researchers, Scientists, and Drug Development Professionals
Abstract
JNJ-42153605 is a potent and selective positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 2 (mGlu2). This document provides an in-depth technical overview of its mechanism of action, supported by quantitative data, detailed experimental protocols, and visual representations of its signaling pathway and experimental workflows. As a PAM, JNJ-42153605 enhances the receptor's response to the endogenous ligand, glutamate, rather than activating it directly. This modulation of the glutamate system, particularly through the Gαi/o-coupled mGlu2 receptor, presents a promising therapeutic avenue for various neurological and psychiatric disorders.
Core Mechanism of Action
JNJ-42153605 functions as a positive allosteric modulator of the mGlu2 receptor.[1][2] Unlike orthosteric agonists that bind to the same site as glutamate, JNJ-42153605 binds to a distinct, allosteric site on the receptor. This binding event induces a conformational change in the receptor that increases its affinity for glutamate and/or enhances the efficacy of glutamate-mediated signaling. The primary downstream effect of mGlu2 receptor activation is the inhibition of adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.[3][4] Additionally, activation of the mGlu2 receptor can stimulate the mitogen-activated protein kinase (MAPK) pathway.[3]
Signaling Pathway
The binding of glutamate to the mGlu2 receptor, potentiated by JNJ-42153605, initiates a cascade of intracellular events. The G-protein-coupled receptor activates the Gαi/o subunit, which in turn inhibits adenylyl cyclase, reducing the conversion of ATP to cAMP. This leads to decreased activity of protein kinase A (PKA). Concurrently, the Gβγ subunits can modulate the activity of various ion channels and other effector proteins. The receptor can also signal through Gβγ to activate the MAPK/ERK pathway.
Quantitative Data Summary
The following tables summarize the key in vitro and in vivo pharmacological data for JNJ-42153605.
Table 1: In Vitro Activity
| Parameter | Value | Cell Line | Assay Description |
| EC50 | 17 nM | CHO cells expressing human mGlu2 receptor | Positive allosteric modulation activity.[1][2] |
| Selectivity | No agonist or antagonist activity at other mGlu receptor subtypes up to 30 µM | - | Demonstrates high selectivity for the mGlu2 receptor.[1] |
| Permeability | High | - | No indication of being a P-glycoprotein efflux substrate.[1] |
Table 2: In Vivo Efficacy
| Model | Species | Dose | Effect |
| Sleep-Wake EEG | Rat | 3 mg/kg, p.o. | Inhibition of REM sleep state, a known mGlu2-mediated effect.[1] |
| PCP-Induced Hyperlocomotion | Mouse | ED50 = 5.4 mg/kg, s.c. | Reversal of phencyclidine-induced hyperlocomotion, indicative of antipsychotic potential.[1][2] |
Table 3: Pharmacokinetic Profile
| Species | Parameter | Value | Route of Administration |
| Rat | Cmax reached | 0.5 h | p.o. |
| Clearance | 35 mL/min/kg | - | |
| Elimination Half-life | 2.7 h | - | |
| Dog | Clearance | 29 mL/min/kg | - |
| Elimination Half-life | 0.8 - 1.1 h | - |
Experimental Protocols
The following are detailed methodologies for key experiments cited in the characterization of JNJ-42153605.
In Vivo Efficacy: Rat Sleep-Wake EEG Paradigm
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Objective: To assess the central in vivo efficacy of JNJ-42153605 through its modulation of sleep architecture, a known mGlu2-mediated phenomenon.
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Subjects: Male rats.
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Procedure:
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Rats are surgically implanted with electrodes for electroencephalogram (EEG) and electromyogram (EMG) recording.
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Following a recovery period, animals are habituated to the recording chambers.
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A baseline 20-hour EEG/EMG recording is performed following oral administration of saline.
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On a subsequent day, at the same circadian time, a second 20-hour recording session is conducted following the oral administration of either vehicle or JNJ-42153605 (3 mg/kg).[1]
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Sleep-wake states (wakefulness, non-REM sleep, REM sleep) are scored manually or automatically based on the EEG and EMG signals.
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The effects of JNJ-42153605 on the duration and latency of each sleep-wake state are analyzed and compared to vehicle control.
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In Vivo Efficacy: PCP-Induced Hyperlocomotion in Mice
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Objective: To evaluate the potential antipsychotic-like activity of JNJ-42153605 by assessing its ability to reverse hyperlocomotion induced by the NMDA receptor antagonist, phencyclidine (PCP).
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Subjects: Male NMRI mice.
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Procedure:
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Mice are habituated to the open-field arenas prior to the experiment.
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Animals are pre-treated with either vehicle or varying doses of JNJ-42153605 via subcutaneous (s.c.) injection.
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Immediately following pre-treatment, mice are challenged with either PCP (e.g., 5.0 mg/kg, s.c.) or vehicle.
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Each mouse is then placed individually into an open-field arena for a 30-minute period.
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Locomotor activity, measured as the total distance traveled, is recorded using a video tracking and computerized analysis system.
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The dose-dependent effect of JNJ-42153605 on PCP-induced hyperlocomotion is analyzed to determine the ED50.
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Experimental Workflow Visualization
The following diagram illustrates a typical experimental workflow for the preclinical evaluation of a novel mGlu2 PAM like JNJ-42153605.
Conclusion
JNJ-42153605 is a well-characterized positive allosteric modulator of the mGlu2 receptor with demonstrated in vitro potency and selectivity, as well as in vivo efficacy in preclinical models relevant to CNS disorders. Its mechanism of action, which involves the potentiation of endogenous glutamate signaling, offers a nuanced approach to modulating glutamatergic neurotransmission. The data and protocols presented in this guide provide a comprehensive foundation for further research and development of mGlu2 PAMs as a therapeutic class.
References
- 1. medchemexpress.com [medchemexpress.com]
- 2. caymanchem.com [caymanchem.com]
- 3. Molecular Pathways: Dysregulated Glutamatergic Signaling Pathways in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Metabotropic glutamate 2,3 receptor stimulation desensitizes agonist activation of G-protein signaling and alters transcription regulators in mesocorticolimbic brain regions - PMC [pmc.ncbi.nlm.nih.gov]
